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Compound of Interest

Compound Name: Flonicamid

Cat. No.: B1672840

Flonicamid: A Comparative Analysis of its Bio-
Efficacy Against Sucking Pests

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bio-efficacy of Flonicamid against other
commonly used insecticides for the control of sucking pests. The information presented is
supported by experimental data from various scientific studies, offering a comprehensive
overview for research and development purposes.

Executive Summary

Flonicamid, a pyridinecarboxamide insecticide, demonstrates high efficacy against a wide
range of sucking pests, including aphids, whiteflies, jassids (leafhoppers), and thrips.[1][2][3][4]
Its unique mode of action as a feeding inhibitor, coupled with its systemic and translaminar
properties, provides rapid and residual control.[4] Notably, Flonicamid often exhibits superior
or comparable performance to other chemical classes, including neonicotinoids and
organophosphates, while demonstrating a more favorable profile concerning beneficial insects.

Comparative Bio-Efficacy Data

The following tables summarize the quantitative data from various field and laboratory studies,
comparing the efficacy of Flonicamid with other insecticides against key sucking pests.
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Table 1: Efficacy Against Aphids (Aphis gossypii and other species)

Insecticide

Formulation

Application
Rate (g
a.i./ha)

Crop

Mean
Population
Reduction
(%) | Pest
Incidence

Source(s)

Flonicamid

50 WG

75

Bt-Cotton

Lowest
incidence
(3.64/3

leaves)

Flonicamid

50% WG

125

Soybean

96.68 -
97.14%

reduction

Flonicamid

0.015%

Tomato

"Very good

results"

Flonicamid

Tomato

70.62%

reduction

Imidacloprid

0.005%

Tomato

"Very good

results"

Dinotefuran

20 SG

Bt-Cotton

Promising

alternative

Acetamiprid

20SP

Tomato

Thiamethoxa

m

25% WG

200

Bt-Cotton

Effective

Table 2: Efficacy Against Whiteflies (Bemisia tabaci)
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Insecticide Formulation

Application
Rate (g
a.i./ha)

Crop

Mean
Population
Reduction
(%) I Pest
Incidence

Source(s)

Flonicamid 50 WG

75

Bt-Cotton

Lowest
incidence
(3.29/3

leaves)

Flonicamid 50% WG

75

Cotton

81.99%

reduction

Flonicamid 50% WG

125

Soybean

93.98%
reduction

(second year)

Flonicamid -

Tomato

59.39%

reduction

Imidacloprid 0.005%

Tomato

Most effective

Dinotefuran 20% SG

25

Cotton

79.86%

reduction

Diafenthiuron 50 WP

Bt-Cotton

Promising

alternative

Pymetrozine -

Tomato

69.03%

reduction

Table 3: Efficacy Against Jassids (Leafhoppers) (Amrasca biguttula biguttula)
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Mean
Application Population
Insecticide Formulation Rate (g Crop Reduction Source(s)
a.i./ha) (%) I Pest
Incidence
Lowest
) ) incidence
Flonicamid 50 WG - Bt-Cotton
(5.43/3
leaves)
. . 100%
Flonicamid 50% WG 125 Soybean )
reduction
Lowest
Flonicamid 50% WG 150 Bt-Cotton population
(3.83/plant)
91.14%
) ) reduction (5
Flonicamid 0.015% - Tomato
days after
spray)
. Promising
Dinotefuran 20 SG - Bt-Cotton ]
alternative
Thiamethoxa Effective
25% WG 200 Bt-Cotton
m (4.24/plant)
) Promising
Spinetoram 11.7 SC - Bt-Cotton ]
alternative
Table 4: Efficacy Against Thrips
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Insecticide

Application
Formulation Rate (g

a.i./ha)

Crop

Mean
Population
Reduction
(%) I Pest
Incidence

Source(s)

Flonicamid

50 WG

Bt-Cotton

Lowest
incidence
(8.44/3

leaves)

Flonicamid

Tomato

65.69%

reduction

Flonicamid

50 WG

Bt-Cotton

Significantly
superior in
minimizing

population

Dinotefuran

20 SG

Bt-Cotton

Promising

alternative

Spinetoram

11.7 SC

Bt-Cotton

Promising

alternative

Fipronil

5SC

Bt-Cotton

Effective

Mechanism of Action and Signaling Pathway

Flonicamid possesses a unique mode of action, classifying it in IRAC Group 29. It acts as a

feeding inhibitor by disrupting the function of chordotonal organs, which are sensory organs in

insects responsible for hearing, balance, and spatial orientation.

Recent studies have elucidated that Flonicamid is a pro-insecticide that is metabolized in the
insect to 4-trifluoromethylnicotinamide (TFNA-AM). TFNA-AM then inhibits the enzyme
nicotinamidase (Naam). This inhibition leads to an accumulation of nicotinamide (NAM) in the

chordotonal neurons. The excess NAM is believed to over-activate Transient Receptor

Potential Vanilloid (TRPV) channels, leading to a disruption of nerve signals, cessation of
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feeding, and ultimately death by starvation. This mode of action is distinct from that of
neonicotinoids, which act on nicotinic acetylcholine receptors.
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Insect Body

Chordotonal Neuron

Flonicamid

TFNA-AM
(Active Metabolite)

5 [P Nicotinamidase (Naam)
Metabolsm (Enzyme)

777777777777

. (Accumulates)

Over-

Disruption of
TRPV Channel Newve Signal
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Trial Setup

(Randomized Block Design)

Prepare Leaf Discs l

Prepare Insecticide
Solutions (Serial Dilutions)

Standard Plot Sizes
with Buffers

Dip Leaf Discs in

Solutions (10-20s) Trial Execution
l Pre-treatment Pest Count
Air Dry Leaf Discs l
l Insecticide Application
atETL
Infest with Aphids l
Post-treatment Pest &
Natural Enemy Counts
(3, 7, 14 DAS)
Incubate under
Controlled Conditions l
l (Record Crop YieIcD
Record Mortality
(24, 48, 72h)
l Data Apnalysis
. Calculate % Pest Reduction
Data Analysis
(Abbott's Formula, Probit) l
ANOVA on Pest, Natural
Enemy, and Yield Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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